2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 2-chloro-N-[4-(propylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-2-11-19-16(21)12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: DCENSISSXPGNCH-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide, also known as Boc-4-Cl-Phe-NH-benzamide, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide has been found to exhibit several biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, the compound has also been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide in lab experiments is its ability to inhibit COX-2 activity, which makes it a potential candidate for the development of new anti-inflammatory and analgesic drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent and to develop new drugs based on its structure. Another direction is to explore its potential as an antitumor agent and to investigate its mechanism of action in cancer cells. Additionally, future studies could focus on improving the solubility of the compound to enhance its efficacy in vivo.

Synthesis Methods

The synthesis of 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide involves the reaction of 4-chloro-N-benzoylphenylamine with Boc-propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then deprotected using trifluoroacetic acid (TFA) to obtain the final compound.

Scientific Research Applications

2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. In one study, 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide was tested for its anti-inflammatory activity using the carrageenan-induced paw edema model in rats. The results showed that the compound significantly reduced paw edema, indicating its potential as an anti-inflammatory agent.